N-(5-(5,6-dihydro-1,4-dioxin-2-yl)-1,3,4-oxadiazol-2-yl)-3,4-dimethoxybenzamide

• IUPAC Name: N-[5-(2,3-dihydro-1,4-dioxin-5-yl)-1,3,4-oxadiazol-2-yl]-3,4-dimethoxybenzamide
• InChI: InChI=1S/C15H15N3O6/c1-20-10-4-3-9(7-11(10)21-2)13(19)16-15-18-17-14(24-15)12-8-22-5-6-23-12/h3-4,7-8H,5-6H2,1-2H3,(H,16,18,19)
• InChI Key: GPAKZADIZLFYLG-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(=O)NC2=NN=C(O2)C3=COCCO3)OC
• Molecular Formula: C15H15N3O6
• Molecular Weight: 333.30 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound is likely to be influenced by the presence of the 1,4-dioxin and oxadiazole rings, which are heterocyclic structures that can participate in various types of chemical bonding and interactions.

Scientific Research Applications

Biophotonics and Optical Imaging

Optical imaging has been crucial for scientific observations, but its biomedical applications have been limited due to poor penetration through tissues. However, recent advances have addressed this challenge. For instance:

• .

Neurotoxicity Research

The compound’s structure suggests potential neurotoxic effects. .

Mechanism of Action

The mechanism of action of this compound is not known, as it is a novel or less-studied substance.

Future Directions

Given the structural complexity of this compound and the presence of several functional groups that are common in medicinal chemistry, it could be a promising candidate for further study in the field of drug discovery.